Cas no 183118-70-9 (2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine)

• Product Name: 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine
• CAS No: 183118-70-9
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5182115
• Update Time: 2025-06-08

2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine

• Inchi： 1S/C11H12N2OS/c1-7-13-10(6-15-7)8-3-4-11(14-2)9(12)5-8/h3-6H,12H2,1-2H3
• InChI Key： WRDDOQBOXCIFBZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2=CSC(C)=N2)=CC=C1OC

Additional information on 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine

Introduction to 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine (CAS No. 183118-70-9)

2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine, identified by the Chemical Abstracts Service Number (CAS No.) 183118-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of phenylamine derivatives, incorporating a thiazole moiety, which is a heterocyclic structure known for its broad spectrum of biological activities. The presence of both a methoxy group and a methyl-thiazole substituent in its molecular framework endows it with unique chemical and pharmacological properties, making it a promising candidate for further research and development in drug discovery.

The structural features of 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine contribute to its potential biological activity. The phenylamine core is a well-known pharmacophore in medicinal chemistry, often associated with neurotransmitter interactions and enzyme inhibition. The introduction of the methoxy group at the 2-position enhances the lipophilicity of the molecule, potentially improving its ability to cross biological membranes. Meanwhile, the 2-methyl-thiazol-4-yl substituent adds another layer of complexity, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine may interact with various biological targets, including enzymes and receptors involved in pain perception, inflammation, and neurodegenerative diseases. For instance, its structural similarity to known analgesic agents suggests that it could modulate pain signaling pathways by interacting with transient receptor potential (TRP) channels or opioid receptors.

In addition to its potential therapeutic applications, 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine has been explored in preclinical studies for its role in modulating immune responses. The thiazole ring is known to exhibit immunomodulatory effects, and modifications such as the methyl group can fine-tune these interactions. This makes the compound a valuable tool for investigating novel immunotherapeutic strategies against autoimmune diseases and chronic inflammation.

The synthesis of 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of optimizing reaction conditions for industrial-scale production.

The pharmacokinetic properties of 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits moderate solubility in both water and lipids, which could facilitate its absorption through oral administration while allowing for distribution across various tissues in the body.

As research continues to evolve, novel analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) play a pivotal role in characterizing 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine at both structural and dynamic levels. These tools provide detailed insights into molecular interactions and conformational changes, which are crucial for rational drug design.

The potential applications of 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique structural motifs could inspire the development of new pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact.

In conclusion, 2-Methoxy-5-(2-methyl-thiazol-4-yl)-phenylamine (CAS No. 183118-70-9) represents a fascinating compound with multifaceted applications in pharmaceuticals and beyond. Its intricate molecular structure offers opportunities for modulating various biological processes, making it a subject of intense scientific interest. As research progresses, further elucidation of its mechanisms of action and pharmacological properties will pave the way for innovative therapeutic strategies.